Cas no 941935-50-8 (4-1-(thiophene-2-sulfonyl)piperidine-3-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 4-1-(thiophene-2-sulfonyl)piperidine-3-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 941935-50-8
• MF: C₁₈H₁₉N₃O₄S₂
• MW: 405.491161584854
• CID: 5845722
• PubChem ID: 16829315
• Update Time: 2025-06-08

4-1-(thiophene-2-sulfonyl)piperidine-3-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-thiophen-2-ylsulfonylpiperidine-3-carbonyl)-1,3-dihydroquinoxalin-2-one
• 941935-50-8
• F2487-0344
• 4-(1-(thiophen-2-ylsulfonyl)piperidine-3-carbonyl)-3,4-dihydroquinoxalin-2(1H)-one
• 4-[1-(thiophene-2-sulfonyl)piperidine-3-carbonyl]-1,2,3,4-tetrahydroquinoxalin-2-one
• AKOS022056086
• AKOS001533698
• 4-1-(thiophene-2-sulfonyl)piperidine-3-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one

• Inchi： 1S/C18H19N3O4S2/c22-16-12-21(15-7-2-1-6-14(15)19-16)18(23)13-5-3-9-20(11-13)27(24,25)17-8-4-10-26-17/h1-2,4,6-8,10,13H,3,5,9,11-12H2,(H,19,22)
• InChI Key： QKIMJWLYQXWINQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)N(C(C2CCCN(S(C3SC=CC=3)(=O)=O)C2)=O)CC1=O

Computed Properties

• Exact Mass: 405.08169844g/mol
• Monoisotopic Mass: 405.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 123Ų

Additional information on 4-1-(thiophene-2-sulfonyl)piperidine-3-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one

4-1-(Thiophene-2-sulfonyl)piperidine-3-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 941935-50-8): An Overview

4-1-(Thiophene-2-sulfonyl)piperidine-3-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 941935-50-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroquinoxalines and is characterized by its unique structural features, including a thiophene sulfone moiety and a piperidine ring. The combination of these functional groups imparts distinct pharmacological properties, making it a promising candidate for various therapeutic applications.

The thiophene sulfone moiety in the structure of 4-1-(thiophene-2-sulfonyl)piperidine-3-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one is particularly noteworthy. Thiophene sulfones are known for their biological activities, including anti-inflammatory and antiviral properties. This functional group can enhance the compound's ability to interact with specific biological targets, thereby modulating cellular processes and pathways. Recent studies have highlighted the potential of thiophene sulfones in the development of novel drugs for treating inflammatory diseases and viral infections.

The piperidine ring is another critical component of this compound. Piperidines are widely used in medicinal chemistry due to their ability to improve the pharmacokinetic properties of drug molecules. They can enhance solubility, stability, and bioavailability, which are crucial factors for the success of a drug candidate. In the context of 4-1-(thiophene-2-sulfonyl)piperidine-3-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one, the piperidine ring likely contributes to its favorable pharmacokinetic profile and overall therapeutic efficacy.

The tetrahydroquinoxaline core is a versatile scaffold that has been extensively studied for its diverse biological activities. Quinoxalines and their derivatives have shown promise in various therapeutic areas, including anticancer, antimicrobial, and neuroprotective applications. The presence of this core structure in 4-1-(thiophene-2-sulfonyl)piperidine-3-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one suggests that it may possess similar biological activities. Recent research has focused on optimizing the structure of quinoxaline derivatives to enhance their potency and selectivity against specific targets.

In terms of its pharmacological profile, 4-1-(thiophene-2-sulfonyl)piperidine-3-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one has been investigated for its potential as an inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases involved in signal transduction pathways. Kinase inhibitors are a class of drugs that have revolutionized the treatment of various cancers by targeting key signaling molecules that drive tumor growth and progression.

Beyond its enzymatic inhibition properties, 4-1-(thiophene-2-sulfonyl)piperidine-3-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one has also been evaluated for its anti-inflammatory effects. Inflammation is a complex biological response that plays a central role in many diseases. Compounds with anti-inflammatory properties can help alleviate symptoms and improve patient outcomes in conditions such as arthritis and inflammatory bowel disease. Preclinical studies have demonstrated that 4-1-(thiophene-2-sulfonyl)piperidine-3-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one exhibits significant anti-inflammatory activity by modulating key inflammatory mediators.

The development of 4-1-(thiophene-2-sulfonyl)piperidine-3-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one as a therapeutic agent involves rigorous preclinical testing to assess its safety and efficacy. In vitro assays are used to evaluate its biological activity against relevant targets and to determine its cytotoxicity profile. Animal models are employed to study its pharmacokinetics and pharmacodynamics in vivo. These studies provide valuable insights into the compound's potential as a drug candidate.

Clinical trials are an essential step in the drug development process. While 4-1-(thiophene-2-sulfonyl)piperidine-3-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one is still in the early stages of clinical evaluation, preliminary results have been promising. Phase I trials focus on assessing the safety and tolerability of the compound in healthy volunteers or patients with specific conditions. Phase II trials aim to evaluate its efficacy in a larger patient population and to determine optimal dosing regimens.

The future prospects for 4-1-(thiophene-2-sulfonyl)piperidine-3-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one are promising. Ongoing research continues to explore its potential applications in various therapeutic areas. Collaborations between academic institutions and pharmaceutical companies are driving innovation in drug discovery and development. Advances in synthetic methods and structural optimization are expected to further enhance the therapeutic potential of this compound.

In conclusion, 4-1-(thiophene\-sulfonyl)piperidine\-carbony\-tetrahydro\-quinolin\-one (CAS No. 941935\-50\-8) represents a promising candidate for the development of novel therapeutics due to its unique structural features and diverse biological activities. Continued research will provide deeper insights into its mechanisms of action and potential clinical applications.